Cas no 90321-83-8 (1-bromo-3-ethylcyclopentane)

1-Bromo-3-ethylcyclopentane is a brominated cyclopentane derivative featuring an ethyl substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of more complex cyclic structures through nucleophilic substitution or coupling reactions. The presence of both bromine and ethyl groups enhances its reactivity, making it valuable for alkylation and functionalization processes. Its well-defined molecular structure ensures consistent performance in synthetic applications, while its stability under standard conditions allows for straightforward handling and storage. This compound is commonly utilized in pharmaceutical and agrochemical research, where precise structural modifications are required.

1-bromo-3-ethylcyclopentane structure

Product Name:1-bromo-3-ethylcyclopentane

CAS No:90321-83-8

MF:C₇H₁₃Br

MW:177.082121610641

CID:1949985

PubChem ID:59131843

Update Time:2025-05-28

1-bromo-3-ethylcyclopentane Chemical and Physical Properties

Names and Identifiers

- cyclopentane, 1-bromo-3-ethyl-
- 1-Bromo-3-ethylcyclopentane
- LogP
- 90321-83-8
- SCHEMBL13537163
- AKOS013840017
- EN300-1251247
- 1-bromo-3-ethylcyclopentane
- Inchi： 1S/C7H13Br/c1-2-6-3-4-7(8)5-6/h6-7H,2-5H2,1H3
- InChI Key： PYOOXGSOOVLRFO-UHFFFAOYSA-N
- SMILES： BrC1CCC(CC)C1

Computed Properties

Exact Mass: 176.02006Da
Monoisotopic Mass: 176.02006Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 70.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.259
Boiling Point: 172.574°C at 760 mmHg
Flash Point: 64.8°C
Refractive Index: 1.483

1-bromo-3-ethylcyclopentane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1251247-0.05g	1-bromo-3-ethylcyclopentane	90321-83-8	95%	0.05g	$252.0	2023-06-08
Enamine	EN300-1251247-0.1g	1-bromo-3-ethylcyclopentane	90321-83-8	95%	0.1g	$376.0	2023-06-08
Enamine	EN300-1251247-0.25g	1-bromo-3-ethylcyclopentane	90321-83-8	95%	0.25g	$538.0	2023-06-08
Enamine	EN300-1251247-0.5g	1-bromo-3-ethylcyclopentane	90321-83-8	95%	0.5g	$847.0	2023-06-08
Enamine	EN300-1251247-1.0g	1-bromo-3-ethylcyclopentane	90321-83-8	95%	1g	$1086.0	2023-06-08
Enamine	EN300-1251247-2.5g	1-bromo-3-ethylcyclopentane	90321-83-8	95%	2.5g	$2127.0	2023-06-08
Enamine	EN300-1251247-5.0g	1-bromo-3-ethylcyclopentane	90321-83-8	95%	5g	$3147.0	2023-06-08
Enamine	EN300-1251247-10.0g	1-bromo-3-ethylcyclopentane	90321-83-8	95%	10g	$4667.0	2023-06-08
Aaron	AR0291TR-50mg	1-bromo-3-ethylcyclopentane	90321-83-8	95%	50mg	$372.00	2025-02-17
Aaron	AR0291TR-100mg	1-bromo-3-ethylcyclopentane	90321-83-8	95%	100mg	$542.00	2025-02-17